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Compound of Interest

Compound Name: Rhodinyl propionate
CAS No.: 105-89-5
Cat. No.: B089866
Get Quote
. J

Executive Summary & Chemical Basis

Rhodinyl Propionate (CAS 105-89-5) is a high-value terpene ester characterized by a sweet,
fruity, rose-geranium odor profile with distinct green and waxy undertones.[1] It is widely utilized
in perfumery (rose accords) and flavor formulations (fruit complexes).

This guide details the synthesis of rhodinyl propionate via the esterification of Rhodinol, a
monoterpene alcohol. Commercially, "Rhodinol" is often a defined mixture of isomers, primarily
3,7-dimethyloct-7-en-1-ol (

-citronellol) and 3,7-dimethyloct-6-en-1-ol (

-citronellol), sometimes containing trace geraniol.[1] The protocols below are robust for this
Isomeric mixture.

Retrosynthetic Analysis

The formation of the ester bond relies on Nucleophilic Acyl Substitution. The hydroxyl group of
rhodinol acts as the nucleophile attacking the carbonyl carbon of the propionyl donor.
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o Target Molecule: Rhodinyl Propionate (

)

e Precursor A: Rhodinol (Primary Alcohol)

e Precursor B: Propionic Acid (Carboxylic Acid) OR Propionic Anhydride (Acid Anhydride)

Reaction Mechanism (Fischer Esterification)

The acid-catalyzed pathway is the industrial standard due to atom economy, though it requires

water removal to drive equilibrium.
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Figure 1: Acid-catalyzed Fischer esterification mechanism involving protonation, nucleophilic
attack, and dehydration.[1][2]

Comparative Synthetic Pathways

We evaluate three distinct routes. Route A is recommended for scale-up; Route B for small-
scale high-purity synthesis.[1]
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Route A: Route B: Anhydride Route C:
Feature o . .
Azeotropic Fischer Method Enzymatic (Lipase)
o ) Propionic Anhydride, Propionic Acid, CALB
Reagents Propionic Acid, p-TSA o )
Pyridine Lipase
Conditions Reflux (110-130°C) Mild Heat (60-80°C) Ambient (30-50°C)
By-products Water Propionic Acid Water
Yield 85-92% >95% 80-90%
Fast, complete ) o
Pros Low cost, scalable ) Green, high selectivity
conversion
c Requires Dean-Stark Reagents are High catalyst cost,
ons

trap

lacrimators

slow

Detailed Experimental Protocol

Primary Protocol: Azeotropic Fischer Esterification
(Route A)

Rationale: This method utilizes azeotropic distillation to remove water, driving the equilibrium

forward (Le Chatelier’s principle) without expensive anhydrides.

Reagents & Equipment[3][4][5]

Rhodinol: 1.0 eq (e.g., 156.3 )

Propionic Acid: 1.2 eq (e.g., 88.9 g) - Excess ensures alcohol consumption.

Catalyst: p-Toluenesulfonic acid (p-TSA), 0.5 mol%][1]

Solvent: Toluene or Cyclohexane (Entrainer for water)

Apparatus: 3-neck Round Bottom Flask (RBF), Dean-Stark trap, Reflux condenser,

Mechanical stirrer.

Step-by-Step Methodology
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o Charging: Into the 3-neck RBF, charge Rhodinol, Propionic Acid, and solvent (approx. 30%
of total volume).

o Catalysis: Add p-TSA crystals while stirring.

o Reflux: Heat the mixture to reflux. The solvent/water azeotrope will boil off and condense.
Water will separate in the Dean-Stark trap; return the organic solvent to the flask.

o Monitoring: Continue reflux until water evolution ceases (approx. 4-6 hours). Monitor acid
value (AV) or use TLC/GC to confirm <1% residual Rhodinol.

o Neutralization: Cool reaction mass to 30°C. Wash with 10%
solution to neutralize catalyst and excess propionic acid.

o Separation: Decant the aqueous layer. Wash the organic layer with saturated brine (
) to remove trapped water.

e Drying: Dry organic layer over anhydrous
, then filter.

Secondary Protocol: Anhydride Synthesis (Route B)

Rationale: For high-value, small-batch synthesis where yield is paramount and heating must be
minimized to prevent isomerization.[1]

Mix Rhodinol (1.0 eq) and Pyridine (1.1 eq) in DCM (Dichloromethane).

Add Propionic Anhydride (1.1 eq) dropwise at 0°C to control exotherm.

Stir at Room Temperature (RT) for 3 hours.

Quench with dilute HCI (to remove pyridine), followed by

wash.

Purification & Characterization
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Crude ester from either route requires purification to meet fragrance/flavor standards (purity

>98%).

Workflow Diagram
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Figure 2: Downstream processing workflow for the isolation of pharmaceutical-grade rhodinyl

propionate.

Distillation Parameters
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Due to the high boiling point of the ester, vacuum distillation is mandatory to prevent thermal

degradation.

Apparatus: Vigreux column or Packed column (Sulzer packing).

Vacuum: <5 mmHg (High Vacuum).

Vapor Temperature: Expect product fraction at ~110-115°C @ 5 mmHg (extrapolated from
122°C @ 14 mmHg).[1]

Collection: Discard "heads" (solvent traces, unreacted propionic acid). Collect "heart"
(constant boiling fraction). Discard "tails" (polymerized terpenes).

Quality Control (QC) Specifications

Property Specification Range Method
Appearance Colorless, oily liquid Visual

Purity 94.0 - 100.0% GC-FID / GC-MS
Refractive Index 1.455 -1.460 @ 20°C Refractometer
Specific Gravity 0.908 - 0.915 @ 25°C Densitometer
Acid Value < 1.0 mg KOH/g Titration

Troubleshooting & Optimization
Critical Process Parameters (CPPs)

Water Removal (Route A): Failure to remove water results in poor conversion. Ensure the
Dean-Stark trap is functioning and the solvent forms a proper azeotrope.

Temperature Control: Do not exceed 140°C in the pot during distillation. Rhodinol isomers
can undergo thermal rearrangement or polymerization at high temperatures.

Odor Profile: A"sour" note indicates residual propionic acid. Re-wash with

if Acid Value > 1.0.
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Green Chemistry Alternative (Enzymatic)

For a "Natural" claim, use Candida antarctica Lipase B (CALB) (e.g., Novozym 435).

» Protocol: Mix Rhodinol and Propionic acid (1:1 molar ratio) with 5 wt% immobilized lipase.
Stir at 45°C under mild vacuum (to remove water).

» Advantage: No solvent required; high regioselectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Synthesis of Rhodinyl Propionate from
Rhodinol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089866/docs#technical-guide-synthesis-of-rhodinyl-
propionate-from-rhodinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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